2-[[3-(4-chlorophenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]-N-(2,4-difluorophenyl)acetamide

• IUPAC Name: 2-[[3-(4-chlorophenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]-N-(2,4-difluorophenyl)acetamide
• InChI: InChI=1S/C24H15ClF2N4O2S/c25-13-5-8-15(9-6-13)31-23(33)22-21(16-3-1-2-4-18(16)29-22)30-24(31)34-12-20(32)28-19-10-7-14(26)11-17(19)27/h1-11,29H,12H2,(H,28,32)
• InChI Key: YUUCCHQVWNQZTF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(N2)C(=O)N(C(=N3)SCC(=O)NC4=C(C=C(C=C4)F)F)C5=CC=C(C=C5)Cl
• Molecular Formula: C24H15ClF2N4O2S
• Molecular Weight: 496.9 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrimido[5,4-b]indole core is a bicyclic structure with a pyrimidine ring fused to an indole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors like its polarity, solubility, melting point, and boiling point would be influenced by the functional groups present in the molecule.

Scientific Research Applications

Antiviral Activity

Indole derivatives have demonstrated promising antiviral properties. For instance:

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Anti-HIV Activity

Researchers have explored indole derivatives as potential anti-HIV agents. .

Anticancer Potential

Indole-based compounds have been investigated for their anticancer properties. While specific studies on the compound are scarce, the indole scaffold has been associated with antitumor effects. .

Antitubercular Activity

Indole derivatives have also been evaluated for their efficacy against Mycobacterium tuberculosis (MTB). .

Antioxidant and Anti-Inflammatory Effects

Indole derivatives often exhibit antioxidant and anti-inflammatory activities. .

Alkaloid Synthesis and Plant Hormones

Indole serves as the core structure for alkaloids found in plants. Additionally, indole-3-acetic acid, derived from tryptophan, functions as a plant hormone. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many indole derivatives have shown a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer activities.

Future Directions

The future directions for this compound would likely depend on its biological activity and potential applications. If it shows promising activity in preclinical studies, it could be further developed and eventually used in clinical trials.